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Abstract

Ceramide NG, also known as Ceramide 2, is a pivotal lipid molecule within the broader class of
ceramides, which are integral to cellular membrane structure and signaling. Comprising a
sphinganine base linked to a non-hydroxylated fatty acid, Ceramide NG is a key component of
the stratum corneum, where it plays a critical role in maintaining the skin's permeability barrier
and hydration.[1][2][3] Beyond its structural function, ceramide and its metabolites are bioactive
molecules implicated in a variety of cellular processes, including apoptosis, cell cycle
regulation, and stress responses.[4][5][6] This technical guide provides an in-depth overview of
the discovery, initial characterization, and core biological functions of Ceramide NG, with a
focus on its synthesis, analytical characterization, and role in cellular signaling pathways.
Detailed experimental protocols and quantitative data are presented to serve as a
comprehensive resource for researchers in the fields of lipidology, dermatology, and drug
development.

Discovery and Nomenclature

Ceramides as a class of complex lipids were first discovered in the upper layers of the
epidermis.[3] The nomenclature of ceramides has evolved to reflect their structural diversity.
The current system classifies them based on the type of sphingoid base and the nature of the
N-acyl chain.[7]
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Ceramide NG was formerly known as Ceramide 2.[1][2] The "N" signifies a non-hydroxy fatty
acid attached to the sphingoid base, and the "G" refers to the sphinganine base (also known as
dihydrosphingosine).[1][7] Therefore, Ceramide NG is chemically described as an N-
acylsphinganine. It is one of at least 18 different ceramide species discovered in human skin to
date.[8] This structural specificity is crucial as it dictates the molecule's biophysical properties
and its interactions within biological membranes and signaling cascades.

Biosynthesis of Ceramide NG

Ceramide NG, like other ceramides, is primarily synthesized in the endoplasmic reticulum
through the de novo synthesis pathway. This multi-step process is fundamental for producing
the ceramide backbone.[7][9]

The primary pathways for ceramide generation include:

e De Novo Synthesis: This is the foundational pathway starting from simple precursors. The
rate-limiting step is the condensation of serine and palmitoyl-CoA by the enzyme serine
palmitoyltransferase (SPT).[7][10] The resulting product is processed through several
enzymatic steps, including reduction and N-acylation by a ceramide synthase (CerS), to form
dihydroceramide (the direct precursor to Ceramide NG). A final desaturation step can
introduce a double bond to form other ceramide types, but Ceramide NG retains the
saturated sphinganine backbone.[10][11]

o Sphingomyelin Hydrolysis: Ceramide can be rapidly generated at the cell membrane by the
enzymatic hydrolysis of sphingomyelin by sphingomyelinases (SMases). This pathway is a
key component of cellular responses to stress stimuli like TNF-a and Fas ligand.[6][12][13]

» Salvage Pathway: This pathway involves the recycling of complex sphingolipids.
Sphingosine, the breakdown product of existing ceramides and other sphingolipids, is re-
acylated by ceramide synthases to form ceramide.[6][13] This recycling is a crucial
mechanism for maintaining ceramide homeostasis.
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De Novo Biosynthesis of Ceramide NG
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Ceramide-Mediated Apoptosis Signaling
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Experimental Workflow for Ceramide NG Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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